Cas no 771527-65-2 (3-Amino-3-(3-bromophenyl)propanamide)

• Product Name: 3-Amino-3-(3-bromophenyl)propanamide
• CAS No: 771527-65-2
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 5695384
• PubChem ID: 43147948
• Update Time: 2025-06-15

3-Amino-3-(3-bromophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 771527-65-2
• EN300-1284347
• 3-AMINO-3-(3-BROMOPHENYL)PROPANAMIDE
• Benzenepropanamide, β-amino-3-bromo-
• 3-Amino-3-(3-bromophenyl)propanamide

• Inchi： 1S/C9H11BrN2O/c10-7-3-1-2-6(4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H2,12,13)
• InChI Key： PZWWNIVOASGHHU-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Br)C=1)(N)CC(=O)N

Computed Properties

• Exact Mass: 242.00548g/mol
• Monoisotopic Mass: 242.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.517±0.06 g/cm3(Predicted)
• Boiling Point: 435.2±40.0 °C(Predicted)
• pka: 16.20±0.40(Predicted)

Additional information on 3-Amino-3-(3-bromophenyl)propanamide

Comprehensive Overview of 3-Amino-3-(3-bromophenyl)propanamide (CAS No. 771527-65-2): Properties, Applications, and Research Insights

3-Amino-3-(3-bromophenyl)propanamide (CAS No. 771527-65-2) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This brominated aromatic derivative combines an amide functional group with an amino substituent, making it a versatile intermediate for drug discovery and material science. The presence of the 3-bromophenyl moiety enhances its reactivity in cross-coupling reactions, a property highly valued in modern synthetic chemistry.

Recent studies highlight the compound's potential in targeting neurological pathways, aligning with growing interest in central nervous system (CNS) drug development. Researchers are investigating its role as a precursor for GABA receptor modulators, addressing trending topics like neurodegenerative disease therapeutics and anxiety disorder treatments. The amide-amine dual functionality allows for diverse derivatization, answering frequent search queries about "multifunctional pharmaceutical intermediates" and "bromine-containing bioactive molecules".

From a synthetic perspective, 771527-65-2 demonstrates excellent stability under ambient conditions, a feature often questioned in organic synthesis forums. Its crystalline form (typically white to off-white powder) and moderate solubility in polar solvents like DMSO and methanol make it practical for laboratory applications. Analytical data shows characteristic NMR peaks at 7.8 ppm (aromatic protons) and 5.2 ppm (amide NH), frequently referenced in spectral interpretation guides.

The compound's structure-activity relationship (SAR) has become a focus point in medicinal chemistry optimization discussions. Computational modeling suggests the 3-bromo substitution enhances binding affinity to certain enzyme active sites, correlating with popular searches about "halogen bonding in drug design". This aligns with industry demand for fragment-based drug discovery building blocks, where 771527-65-2 serves as a valuable chemical probe.

Quality control protocols for 3-Amino-3-(3-bromophenyl)propanamide emphasize HPLC purity (>98%) and rigorous heavy metal screening, addressing regulatory concerns in GMP-compliant synthesis. Storage recommendations (2-8°C under inert atmosphere) respond to common troubleshooting questions about amine compound degradation. The compound's molecular weight (257.11 g/mol) and logP value (2.1) make it relevant to ADMET prediction studies, a hot topic in preclinical research communities.

Emerging applications include its use in fluorescent probe synthesis, leveraging the bromine atom for subsequent Sonogashira coupling – a technique frequently searched alongside tutorials. Patent analyses reveal increasing inclusion of this scaffold in kinase inhibitor patents, particularly for cancer immunotherapy targets, reflecting its intersection with precision medicine trends.

Environmental and safety profiles show 771527-65-2 requires standard organic compound handling precautions, with biodegradability studies indicating moderate persistence. This data responds to growing green chemistry inquiries while maintaining compliance with REACH regulations. The compound's stoichiometric flexibility in reactions makes it valuable for high-throughput screening libraries, a key focus in AI-driven drug discovery platforms.

Future research directions may explore its metabolite profiling and potential as a proteolysis-targeting chimera (PROTAC) component, addressing cutting-edge queries about targeted protein degradation. The 3-bromophenyl group's orthogonal reactivity also positions this compound for combinatorial chemistry approaches, fulfilling industry needs for diverse chemical space exploration.